Cas no 804519-27-5 (1H-Pyrrole-3-carbonitrile,2-amino-4-methyl-1-propyl-)
804519-27-5 structure
Product Name:1H-Pyrrole-3-carbonitrile,2-amino-4-methyl-1-propyl-
CAS No:804519-27-5
MF:C9H13N3
MW:163.219621419907
MDL:MFCD16877565
CID:714360
Update Time:2025-04-19
1H-Pyrrole-3-carbonitrile,2-amino-4-methyl-1-propyl- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrrole-3-carbonitrile,2-amino-4-methyl-1-propyl-
- 2-amino-4-methyl-1-propylpyrrole-3-carbonitrile
- 2-amino-4-methyl-1-propyl-1H-pyrrole-3-carbonitrile
-
- MDL: MFCD16877565
- Inchi: 1S/C9H13N3/c1-3-4-12-6-7(2)8(5-10)9(12)11/h6H,3-4,11H2,1-2H3
- InChI Key: YXHGHIPMRPOBRH-UHFFFAOYSA-N
- SMILES: N1(C=C(C)C(C#N)=C1N)CCC
Computed Properties
- Exact Mass: 163.11100
- Monoisotopic Mass: 163.111
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 193
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 54.7A^2
- Surface Charge: 0
- Tautomer Count: 2
- XLogP3: 1.8
Experimental Properties
- PSA: 54.74000
- LogP: 2.24158
1H-Pyrrole-3-carbonitrile,2-amino-4-methyl-1-propyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A109004908-1g |
2-Amino-4-methyl-1-propyl-1H-pyrrole-3-carbonitrile |
804519-27-5 | 95% | 1g |
$777.00 | 2023-09-01 | |
| Chemenu | CM295117-1g |
2-Amino-4-methyl-1-propyl-1H-pyrrole-3-carbonitrile |
804519-27-5 | 95% | 1g |
$692 | 2021-08-18 | |
| Chemenu | CM295117-1000g |
2-Amino-4-methyl-1-propyl-1H-pyrrole-3-carbonitrile |
804519-27-5 | 95%+ | 1000g |
$1538 | 2024-07-23 | |
| Chemenu | CM295117-1g |
2-Amino-4-methyl-1-propyl-1H-pyrrole-3-carbonitrile |
804519-27-5 | 95%+ | 1g |
$692 | 2022-06-10 | |
| eNovation Chemicals LLC | Y0990492-1g |
2-amino-4-methyl-1-propyl-1H-pyrrole-3-carbonitrile |
804519-27-5 | 95% | 1g |
$740 | 2024-08-02 | |
| 1PlusChem | 1P00GALP-250mg |
1H-Pyrrole-3-carbonitrile, 2-amino-4-methyl-1-propyl- |
804519-27-5 | 96% | 250mg |
$135.00 | 2024-04-21 | |
| 1PlusChem | 1P00GALP-1g |
1H-Pyrrole-3-carbonitrile, 2-amino-4-methyl-1-propyl- |
804519-27-5 | 96% | 1g |
$203.00 | 2024-04-21 | |
| 1PlusChem | 1P00GALP-5g |
1H-Pyrrole-3-carbonitrile, 2-amino-4-methyl-1-propyl- |
804519-27-5 | 96% | 5g |
$536.00 | 2024-04-21 | |
| A2B Chem LLC | AH59437-250mg |
2-Amino-4-methyl-1-propyl-1H-pyrrole-3-carbonitrile |
804519-27-5 | 96% | 250mg |
$144.00 | 2024-04-19 | |
| A2B Chem LLC | AH59437-1g |
2-Amino-4-methyl-1-propyl-1H-pyrrole-3-carbonitrile |
804519-27-5 | 96% | 1g |
$224.00 | 2024-04-19 |
1H-Pyrrole-3-carbonitrile,2-amino-4-methyl-1-propyl- Related Literature
-
Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
804519-27-5 (1H-Pyrrole-3-carbonitrile,2-amino-4-methyl-1-propyl-) Related Products
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